Cas no 42990-55-6 ((D)-2-Bromo-3-phenylpropionic Acid)

• Product Name: (D)-2-Bromo-3-phenylpropionic Acid
• CAS No: 42990-55-6
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD00210120
• CID: 328435
• PubChem ID: 11746403
• Update Time: 2025-06-08

(D)-2-Bromo-3-phenylpropionic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-bromo-, (aR)-
• (D)-2-Bromo-3-phenylpropionic Acid
• (R)-2-Bromo-3-phenylpropionic acid
• (+)-2-Bromo-3-phenylpropionic acid
• (2R)-2-bromo-3-phenylpropionic acid
• (D)-1-BROMO-2-PHENYLPROPIONIC ACID
• (R)-2-bromo-3-phenylpropanoic acid
• (R)-2-bromo-3-phenyl-propionic acid
• (R)-3-phenyl-2-bromopropionic acid
• 3-Phenyl-2(R)-bromopropionic acid
• CTK4I6871
• 42990-55-6
• (R)-2-Bromo-3-phenylpropionicacid
• A20408
• (2R)-2-BROMO-3-PHENYLPROPANOIC ACID
• E76077
• DTXSID00471756
• BS-49437
• SCHEMBL4316458
• CS-0312148
• AKOS030242103
• MFCD00210120
• WDRSCFNERFONKU-MRVPVSSYSA-N
• DB-027145

• MDL： MFCD00210120
• Inchi： 1S/C9H9BrO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)/t8-/m1/s1
• InChI Key： WDRSCFNERFONKU-MRVPVSSYSA-N
• SMILES： Br[C@@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.979
• Monoisotopic Mass: 227.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.425
• Melting Point: 145-155°C
• Boiling Point: 394.3°C at 760 mmHg
• Flash Point: 172.5°C
• Refractive Index: 1.688
• PSA: 37.30000
• LogP: 2.07720
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(D)-2-Bromo-3-phenylpropionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (D)-2-Bromo-3-phenylpropionic Acid

(D)-2-Bromo-3-phenylpropionic Acid (CAS No. 42990-55-6): A Comprehensive Overview

(D)-2-Bromo-3-phenylpropionic Acid (CAS No. 42990-55-6) is a chiral compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom and a phenyl group attached to a chiral carbon center. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The chirality of (D)-2-Bromo-3-phenylpropionic Acid is particularly noteworthy. Chiral compounds are essential in the development of enantiomerically pure drugs, as they can exhibit different biological activities depending on their stereochemistry. This property is crucial in ensuring the safety and efficacy of pharmaceuticals, as one enantiomer may be therapeutically beneficial while the other could be inactive or even harmful.

Recent studies have highlighted the potential applications of (D)-2-Bromo-3-phenylpropionic Acid in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of (D)-2-Bromo-3-phenylpropionic Acid exhibited potent anti-inflammatory activity, suggesting its potential as a lead compound for further drug development.

In addition to its role in anti-inflammatory drug discovery, (D)-2-Bromo-3-phenylpropionic Acid has also been investigated for its use in the development of anticancer agents. A study published in Cancer Research in 2022 demonstrated that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of specific signaling pathways that are dysregulated in cancer cells, making it a promising candidate for targeted cancer therapy.

The synthesis of (D)-2-Bromo-3-phenylpropionic Acid has been optimized through various methods to ensure high yields and enantiomeric purity. One common approach involves the asymmetric synthesis using chiral catalysts or auxiliaries. For example, a recent paper in Tetrahedron: Asymmetry described an efficient method for the asymmetric bromination of 3-phenylpropionic acid using a chiral phosphoric acid catalyst. This method not only achieved high enantiomeric excess but also provided excellent yields, making it suitable for large-scale production.

The physical and chemical properties of (D)-2-Bromo-3-phenylpropionic Acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 115 to 117°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

In terms of safety and handling, (D)-2-Bromo-3-phenylpropionic Acid should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation.

The market demand for (D)-2-Bromo-3-phenylpropionic Acid is driven by its applications in pharmaceutical research and development. As the global pharmaceutical industry continues to grow, there is an increasing need for high-quality intermediates like this compound to support drug discovery efforts. Major pharmaceutical companies and research institutions are investing heavily in the development of new drugs, which further fuels the demand for such intermediates.

In conclusion, (D)-2-Bromo-3-phenylpropionic Acid (CAS No. 42990-55-6) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential intermediate in the synthesis of various biologically active molecules, including anti-inflammatory agents and anticancer drugs. Ongoing research continues to uncover new applications and optimize synthetic methods, ensuring its continued relevance in the field.